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For Researchers, Scientists, and Drug Development Professionals

Introduction

CD73, also known as ecto-5'-nucleotidase (NT5E), is a cell surface enzyme that plays a critical
role in the tumor microenvironment by converting adenosine monophosphate (AMP) to
adenosine.[1] Extracellular adenosine is a potent immunosuppressive molecule that impairs the
function of various immune cells, including T cells and Natural Killer (NK) cells, thereby
allowing cancer cells to evade immune surveillance.[2][3] High expression of CD73 in various
cancers is often associated with poor prognosis and resistance to therapy.[1]

CD73-IN-2 is a novel small molecule inhibitor of CD73. These application notes provide
detailed protocols for the preclinical evaluation of CD73-IN-2, including its enzymatic inhibition,
effects on cancer cells and immune cells in vitro, and its anti-tumor efficacy in vivo.

CD73 Signaling Pathway

The canonical pathway for extracellular adenosine production involves the sequential
dephosphorylation of adenosine triphosphate (ATP) by two key ectonucleotidases: CD39 and
CD73. CD39 converts ATP and adenosine diphosphate (ADP) to AMP. Subsequently, CD73
hydrolyzes AMP into adenosine, which then signals through adenosine receptors (e.g., A2A
and A2B receptors) on immune and cancer cells, leading to immunosuppression and tumor
growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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